N'-Phenyl-N,N-dimethyl-acetamidine

• CAS RN: 4023-12-5
• Molecular Formula: C10H14N2
• Molecular Weight: 162.23 g/mol
• IUPAC Name: N,N-dimethyl-N'-phenylethanimidamide
• InChI: InChI=1S/C10H14N2/c1-9(12(2)3)11-10-7-5-4-6-8-10/h4-8H,1-3H3
• InChI Key: ARYJQIYRCNBDOU-UHFFFAOYSA-N
• Canonical SMILES: CC(=NC1=CC=CC=C1)N(C)C

Description

N'-Phenyl-N,N-dimethyl-acetamidine is a useful research compound. Its molecular formula is C10H14N2 and its molecular weight is 162.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The conventional procedure of Example 1 was repeated except that 32.7 g (0.375 mole) of N,N-dimethylacetamide was substituted for the benzamide and a solution of 11.6 g of aniline in 50 ml of benzene was utilized. Workup as in Example 1 yielded N,N-dimethyl-N-phenylacetamidine in form of a colorless oil, b.p. 73° C. at 0.12 mm of mercury in only 53% yield based on aniline or 49% yield based on POCl3 and a meager 19.5% yield based on the acetamide.